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Compound of Interest

28-Hydroxy-3-oxoolean-12-en-29-
Compound Name: o
oic acid

Cat. No.: B12318840

A Comprehensive Comparison of 28-Hydroxy-3-oxoolean-12-en-29-oic Acid and Maslinic
Acid for Researchers and Drug Development Professionals

In the landscape of natural product-based drug discovery, pentacyclic triterpenoids have
emerged as a promising class of compounds with diverse pharmacological activities. Among
these, 28-Hydroxy-3-oxoolean-12-en-29-oic acid and maslinic acid, both sharing the
oleanane skeleton, have garnered significant attention for their potential therapeutic
applications, particularly in oncology. This guide provides a detailed, objective comparison of
these two compounds, supported by experimental data, to aid researchers, scientists, and drug
development professionals in their endeavors.

Overview and Chemical Structures

28-Hydroxy-3-oxoolean-12-en-29-oic acid is a naturally occurring oleanane-type triterpenoid
that has been isolated from plants such as Celastrus orbiculatus. It has demonstrated a range
of biological activities, including anti-inflammatory, anti-diabetic, and notably, anti-cancer
properties. Its mechanism of action in cancer is particularly linked to the inhibition of cell
migration and invasion.

Maslinic acid ((2a,3[3)-2,3-dihydroxyolean-12-en-28-oic acid) is another pentacyclic triterpenoid
found abundantly in nature, especially in the wax-like coating of olives (Olea europaea). It has
been extensively studied for its anti-inflammatory, antioxidant, anti-diabetic, and broad-
spectrum anti-cancer activities.[1] Maslinic acid's anti-cancer effects are often attributed to its
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ability to induce apoptosis in various cancer cell types through multiple signaling pathways.[2]

[3I141[5][6]

While structurally similar, the presence of a ketone group at C-3 and a hydroxyl group at C-28
in 28-Hydroxy-3-oxoolean-12-en-29-oic acid, as opposed to the two hydroxyl groups at C-2
and C-3 in maslinic acid, leads to differences in their biological activities and mechanisms of
action.

Quantitative Data Comparison: Anti-Cancer Activity

The following tables summarize the in vitro cytotoxic activities (IC50 values) of 28-Hydroxy-3-
oxoolean-12-en-29-oic acid and maslinic acid against various cancer cell lines as reported in
the literature. It is crucial to note that these values are from different studies and experimental
conditions may vary.

Table 1: IC50 Values of 28-Hydroxy-3-oxoolean-12-en-29-oic Acid in Cancer Cell Lines

Exposure Time

Cell Line Cancer Type IC50 (pM) h) Reference
Human Gastric N

SGC-7901 156.03 Not Specified [7]
Cancer

Human Gastric -
BGC-823 142.2 Not Specified [7]
Cancer

Table 2: IC50 Values of Maslinic Acid in Various Cancer Cell Lines
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] Exposure Time
Cell Line Cancer Type IC50 (uM) (h) Reference

Human Colon
HT29 ) 61+1 72 [8]
Adenocarcinoma

Human Colon
Caco-2 ) 85+5 72 [8]
Adenocarcinoma

Lower than other N
518A2 Melanoma ] Not Specified [1109]
tested lines

] Lower than other -
MKN28 Gastric Cancer ] Not Specified [1]19]
tested lines

Salivary Gland
ACC-2 Adenoid Cystic 43.68 Not Specified [4]

Carcinoma

Salivary Gland

ACC-M Adenoid Cystic 45.76 Not Specified [4]
Carcinoma
~26.1 pg/mL -~
MCF7 Breast Cancer Not Specified [10]
(55.20 pMm)

Mechanistic Insights and Signaling Pathways
28-Hydroxy-3-oxoolean-12-en-29-oic Acid

The primary reported anti-cancer mechanism of 28-Hydroxy-3-oxoolean-12-en-29-oic acid is
the inhibition of cancer cell migration and invasion. This is achieved by targeting the Epithelial-
to-Mesenchymal Transition (EMT), a key process in cancer metastasis.[7][11][12] Experimental
data has shown that this compound can decrease the expression of EMT-related proteins and

Matrix Metalloproteinases (MMPS) in gastric cancer cells.[7]
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Inhibitory Pathway of 28-Hydroxy-3-oxoolean-12-en-29-oic acid.

Maslinic Acid
Maslinic acid exerts its anti-cancer effects through the induction of apoptosis via multiple
signaling pathways.[2][3][4][5][6] In different cancer cell types, it has been shown to activate

pro-apoptotic pathways and inhibit pro-survival signals.
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One of the key mechanisms is the activation of the p38 Mitogen-Activated Protein Kinase
(MAPK) pathway, which in turn triggers the mitochondrial apoptotic cascade.[3][4] This involves
changes in the mitochondrial membrane potential and the activation of caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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